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Compound of Interest

Compound Name: Thiol-PEG3-phosphonic acid

Cat. No.: B611345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thiol-PEG3-phosphonic acid, a

heterobifunctional linker critical in bioconjugation, surface modification, and the development of

targeted therapeutics. This document details commercial sources, physicochemical properties,

and key experimental applications, offering a valuable resource for professionals in the field.

Introduction
Thiol-PEG3-phosphonic acid (HS-(CH2)2-(O(CH2)2)2-O-(CH2)2-PO(OH)2) is a versatile

molecule featuring a terminal thiol group and a phosphonic acid moiety, connected by a flexible

and hydrophilic three-unit polyethylene glycol (PEG) spacer. The thiol group provides a reactive

handle for conjugation to various substrates, including maleimides and the surfaces of noble

metals like gold. The phosphonic acid group offers a strong binding anchor to metal oxide

surfaces and can be utilized in the development of drug delivery systems. Its PEG linker

enhances solubility and can improve the pharmacokinetic properties of conjugated molecules.

Commercial Suppliers and Physicochemical
Properties
A variety of commercial suppliers offer Thiol-PEG3-phosphonic acid and its derivatives. The

table below summarizes key quantitative data from several of these suppliers, providing a

comparative overview for procurement and experimental planning.
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Supplier
Product

Name

CAS

Number

Molecular

Weight (

g/mol )

Purity Form

AxisPharm

Thiol-PEG3-

phosphonic

acid

1360716-36-

4
274.27 ≥95% Solid

CD

Bioparticles

Thiol-PEG3-

Phosphonic

acid

1360716-36-

4
274.3 >90% Solid

MedChemEx

press

Thiol-PEG3-

phosphonic

acid

1360716-36-

4
274.27 >98% Solid

Xcess

Biosciences

Thiol-PEG3-

phosphonic

acid

1360716-36-

4
274.27 ≥98% Solid Powder

ChemScene

Thiol-PEG3-

phosphonic

acid

1360716-36-

4
274.27 ≥98% Solid

BroadPharm
Thiol-PEG3-

acid

1347750-82-

6
238.3 >95% Solid

Creative

Biolabs

Thiol-PEG3-

phosphonic

acid

1360716-36-

4
Not Specified Not Specified Not Specified

Note: Data is subject to change and should be confirmed with the respective supplier.

BroadPharm's product is the carboxylic acid derivative, which is structurally similar and has

related applications.

Key Applications and Experimental Protocols
Thiol-PEG3-phosphonic acid is predominantly utilized in two key areas: as a linker in the

synthesis of Proteolysis Targeting Chimeras (PROTACs) and for the functionalization of

surfaces, particularly nanoparticles and metal oxides.
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Application in PROTAC Synthesis
PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome. Thiol-PEG3-phosphonic acid can serve as a flexible linker connecting the

target-binding ligand and the E3 ligase-binding ligand.

Signaling Pathway: PROTAC Mechanism of Action
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Caption: General mechanism of action for a PROTAC, where the linker facilitates the formation

of a ternary complex, leading to target protein degradation.

Surface Functionalization of Gold Nanoparticles
The thiol group of Thiol-PEG3-phosphonic acid readily forms a self-assembled monolayer

(SAM) on gold surfaces, while the phosphonic acid terminus can be used for further

conjugation or to modulate surface properties.

Experimental Workflow: Gold Nanoparticle Functionalization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b611345?utm_src=pdf-body
https://www.benchchem.com/product/b611345?utm_src=pdf-body-img
https://www.benchchem.com/product/b611345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Citrate-Stabilized

Gold Nanoparticles (AuNPs)

Prepare Solution of
Thiol-PEG3-phosphonic acid

in Ethanol/Water

Incubate AuNPs with
Linker Solution

(12-24 hours, RT)

Centrifuge to Pellet
Functionalized AuNPs

Remove Supernatant
and Resuspend in

Ethanol/Water

Repeat Centrifugation
and Washing Steps (2x)

Final Product:
Thiol-PEG3-phosphonic acid

Functionalized AuNPs

Click to download full resolution via product page

Caption: A typical workflow for the functionalization of gold nanoparticles with Thiol-PEG3-
phosphonic acid.

Detailed Protocol for Gold Nanoparticle Functionalization:

Preparation of Thiol-PEG3-phosphonic acid Solution:

Prepare a 1 mM stock solution of Thiol-PEG3-phosphonic acid in a suitable solvent such

as ethanol or a mixture of ethanol and water.

Functionalization of Gold Nanoparticles (AuNPs):

To a solution of citrate-stabilized AuNPs (e.g., 10 nM), add the Thiol-PEG3-phosphonic
acid solution to a final concentration of 0.1 mM.

Incubate the mixture for 12-24 hours at room temperature with gentle stirring to facilitate

ligand exchange.

Purification of Functionalized AuNPs:

Centrifuge the solution to pellet the functionalized AuNPs. The centrifugation speed and

duration will depend on the size of the nanoparticles.

Carefully remove the supernatant containing excess linker.

Resuspend the nanoparticle pellet in a fresh solvent (e.g., ethanol or water).

Repeat the centrifugation and resuspension steps at least two more times to ensure the

complete removal of unbound linker.

Characterization:
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Confirm successful functionalization using techniques such as UV-Vis spectroscopy

(observing a shift in the surface plasmon resonance peak), dynamic light scattering (DLS)

to measure the increase in hydrodynamic diameter, and zeta potential measurements to

assess changes in surface charge.

Stability and Storage
Proper storage of Thiol-PEG3-phosphonic acid is crucial to maintain its reactivity. The thiol

group is susceptible to oxidation, which can be accelerated by exposure to air, moisture, and

certain metal ions.

Storage Conditions: Store the solid compound at -20°C in a tightly sealed container under an

inert atmosphere (e.g., argon or nitrogen).

Handling: When preparing solutions, use deoxygenated solvents to minimize oxidation.

Solutions should be freshly prepared for best results.

Conclusion
Thiol-PEG3-phosphonic acid is a valuable and versatile tool for researchers in drug

development and materials science. Its dual functionality allows for the creation of

sophisticated bioconjugates and the tailored modification of surfaces. This guide provides a

foundational understanding of its properties, suppliers, and applications to aid in the design and

execution of innovative research.

To cite this document: BenchChem. [In-Depth Technical Guide to Thiol-PEG3-Phosphonic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611345#commercial-suppliers-of-thiol-peg3-
phosphonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611345?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

